tert-butyl 2-(pyridin-3-yl)piperazine-1-carboxylate
Description
“tert-butyl 2-(pyridin-3-yl)piperazine-1-carboxylate” is a chemical compound that has been studied for its potential applications in various fields . It is a derivative of N-Boc piperazine, an ester derivative . The CAS Number of this compound is 886771-02-4 .
Synthesis Analysis
The synthesis of “tert-butyl 2-(pyridin-3-yl)piperazine-1-carboxylate” involves the use of building blocks like 2-Aminopyridine and tert-Butyl 1-piperazinecarboxylate . The preparations involve the same building block, t-butyl 4-(6-aminopyridin-3-yl)piperazine-1-carboxylate (41a), which was obtained through SN Ar starting with piperazine and 2-nitro-5-halopyridine, followed by N-protection and catalytic hydrogenation .Molecular Structure Analysis
The molecular structure of “tert-butyl 2-(pyridin-3-yl)piperazine-1-carboxylate” is characterized by its IUPAC Name: tert-butyl 3- (3-pyridinyl)-1-piperazinecarboxylate and InChI Code: 1S/C14H21N3O2/c1-14 (2,3)19-13 (18)17-8-7-16-12 (10-17)11-5-4-6-15-9-11/h4-6,9,12,16H,7-8,10H2,1-3H3 .Chemical Reactions Analysis
The chemical reactivity of “tert-butyl 2-(pyridin-3-yl)piperazine-1-carboxylate” is influenced by the piperazine moiety in its structure. This moiety is useful for different reasons: for its impact on the physicochemical properties of the final molecule, for its structural and conformational characteristics, and for its easy handling in synthetic chemistry .Physical And Chemical Properties Analysis
The physical and chemical properties of “tert-butyl 2-(pyridin-3-yl)piperazine-1-carboxylate” include a molecular weight of 263.34 . It is a powder at room temperature .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-(pyridin-3-yl)piperazine-1-carboxylate involves the reaction of tert-butyl carbamate with 3-pyridyl hydrazine followed by cyclization with ethyl chloroformate.", "Starting Materials": [ "tert-butyl carbamate", "3-pyridyl hydrazine", "ethyl chloroformate" ], "Reaction": [ "Step 1: tert-butyl carbamate is reacted with 3-pyridyl hydrazine in the presence of a suitable solvent and a catalyst to form the intermediate tert-butyl 2-(pyridin-3-yl)hydrazine-1-carboxylate.", "Step 2: The intermediate is then cyclized with ethyl chloroformate in the presence of a base to form tert-butyl 2-(pyridin-3-yl)piperazine-1-carboxylate.", "Step 3: The product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
886771-08-0 |
Product Name |
tert-butyl 2-(pyridin-3-yl)piperazine-1-carboxylate |
Molecular Formula |
C14H21N3O2 |
Molecular Weight |
263.3 |
Purity |
95 |
Origin of Product |
United States |
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